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Compound of Interest

Compound Name: Jnj dgat2-A
Cat. No.: B10788057
Get Quote
\ J

Core Directive: The "Hydration Trap" in JINJ-DGAT2-
A

Executive Summary for Senior Researchers: JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly
selective, reversible inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2). While chemical
purity (HPLC) typically remains consistent (>98%) across lots, lot-to-lot variability in biological
potency is frequently driven by the compound's variable hydration state, not its chemical
integrity.

The molecular weight (MW) listed on general datasheets (523.38 g/mol ) refers to the
anhydrous free base. However, specific production batches often exist as hydrates or solvates.
[1] Failure to adjust stock calculations based on the specific batch Molecular Weight (on the vial
label or CoA) results in effective concentration errors of 10-15%, often misdiagnosed as "low
potency."

Technical Troubleshooting Guide (Q&A)
Category A: Potency & Stoichiometry[2][3]
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Q1: My IC50 has shifted from 140 nM to >200 nM with a new lot. Is the compound degraded?
Diagnosis: Likely a stoichiometry error, not degradation. Root Cause: You likely calculated
molarity using the generic anhydrous MW (523.38 g/mol ). The new lot may be a hydrate with a
higher effective mass. Solution:

o Locate the Batch-Specific MW on the Certificate of Analysis (CoA) or the vial label.[1]
» Recalculate the resuspension volume.[1]

» Validation: If the shift persists after correction, check the assay buffer. DGAT2 assays are
sensitive to BSA concentrations; high albumin levels can sequester lipophilic inhibitors,
shifting the apparent IC50.

Q2: | observe significant variability in HepG2 cellular assays. What is happening? Diagnosis:
Inconsistent intracellular bioavailability or "DMSO Shock." Root Cause: JNJ-DGAT2-A is highly
lipophilic. Rapid addition of concentrated DMSO stocks into agueous media causes micro-
precipitation that is invisible to the naked eye but reduces bio-availability. Solution:

 Serial Dilution Protocol: Do not jump from 10 mM DMSO to media. Use an intermediate
dilution step in media containing 0.5% fatty-acid-free BSA to act as a carrier.

e Mixing Dynamics: Vortex the intermediate dilution immediately.

Category B: Physical Properties & Storage[1]

Q3: The compound appears as a bright yellow solid. Is this oxidation? Expert Insight: No. JNJ-
DGAT2-Ais inherently a yellow solid due to its thiazole-linked chromophore.

o Pass Criteria: Bright yellow to orange-yellow powder.
 Fail Criteria: Dark brown or black sticky gum (indicates moisture-induced degradation).
Q4: Can | store the DMSO stock at -20°C? Recommendation: Yes, but with caveats.

o Freeze/Thaw: Limit to <3 cycles. The compound is stable, but repeated condensation
introduces water into the DMSO, which can promote precipitation upon refreezing.
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o Best Practice: Aliquot stocks into single-use vials (e.g., 20 pL) immediately after
reconstitution.

Experimental Protocols & Data
Protocol 1: Correct Stock Preparation (Self-Validating)

Objective: Eliminate hydration-based variability.

Weighing: Do not rely on the "5 mg" printed on the bottle. Weigh the solid using an analytical
balance (precision 0.01 mg).

Calculation:

Solubilization: Add DMSO (anhydrous). Vortex for 30 seconds. Sonicate for 5 minutes if
particles persist.

QC Step: Centrifuge at 10,000 x g for 1 minute. If a pellet forms, solubility is incomplete.

Protocol 2: Cellular Triglyceride Synthesis Assay

Context: Validating inhibition of DGAT?2 in HepG2 cells.
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Step

Action

Critical Parameter

1. Seeding

Seed HepG2 cells in 96-well

plates.

80% confluency at time of

assay.

2. Starvation

Incubate in serum-free MEM

for 4 hours.

Depletes endogenous lipid

droplets.

3. Treatment

Add JNJ-DGAT2-A (0.01 - 10
uM).

Pre-incubate for 1 hour before

substrate addition.

4. Labeling

Add [13C]-Glycerol or [14C]-
Oleate.

Substrate must be complexed
with BSA (2:1 molar ratio).

5. Extraction

Lipid extraction (Folch
method).

Use glass vials (avoid

plasticizers).

6. Analysis

LC-MS/MS or TLC.

Measure TG (52:2) and TG
(54:3) specifically.

Visualizations

Figure 1: The Kennedy Pathway & DGAT2 Inhibition

Point

This diagram illustrates the specific enzymatic step blocked by JNJ-DGAT2-A, distinguishing it
from DGAT1 and MGAT pathways.
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Caption: JINJ-DGAT2-A selectively blocks the final step of de novo triglyceride synthesis
catalyzed by DGAT2, distinct from the dietary lipid processing role of DGATL1.

Figure 2: Troubleshooting "Low Potency" Workflow

A logic tree to diagnose if the issue is the reagent lot or the experimental design.
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Issue: Low Potency / High IC50

Did you use Batch-Specific MW?

Recalculate Stock Molarity Check Solubility (Centrifuge Stock)

Pellet Visible Clear Solution

Sonicate & Warm (37°C) Check Assay BSA Conc.

>0.5% BSA <0.1% BSA

Lower BSA or Pre-incubate Contact Support

Click to download full resolution via product page

Caption: Step-by-step diagnostic flow to isolate the root cause of potency shifts between lots.

Quantitative Data Summary

Table 1: INJ-DGAT2-A Physicochemical & Biological Profile
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Parameter

Value | Characteristic

Notes

IC50 (Human DGAT2)

0.14 pM (140 nM)

Measured in Sf9 membranes
[1, 2].[2]

Selectivity

>70-fold vs. DGAT1 & MGAT2

Highly selective for de novo

synthesis [3].

Solubility (DMSO)

~50-100 mM

Varies by hydration; sonication

recommended.
B Insoluble in water. Requires

Solubility (Aqueous) <1uMm _

carrier (BSA).

) Color intensity may vary

Appearance Yellow Solid ) ) )

slightly by particle size.

] Always check label for Hydrate

Molecular Weight 523.38 (Anhydrous)

MW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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